Cas no 2680540-10-5 (1-(2,5-Dibromopyridin-3-yl)methanamine dihydrobromide)

• Product Name: 1-(2,5-Dibromopyridin-3-yl)methanamine dihydrobromide
• CAS No: 2680540-10-5
• MF: C₆H₈Br₄N₂
• MW: 427.757118225098
• MDL: MFCD34185929
• CID: 5619411
• PubChem ID: 165940959
• Update Time: 2025-10-29

1-(2,5-Dibromopyridin-3-yl)methanamine dihydrobromide Chemical and Physical Properties

Names and Identifiers

• EN300-28309351
• 1-(2,5-dibromopyridin-3-yl)methanamine dihydrobromide
• 2680540-10-5
• 1-(2,5-Dibromopyridin-3-yl)methanamine dihydrobromide

• MDL： MFCD34185929
• Inchi： 1S/C6H6Br2N2.2BrH/c7-5-1-4(2-9)6(8)10-3-5;;/h1,3H,2,9H2;2*1H
• SMILES： BrC1C(=CC(=CN=1)Br)CN.Br.Br

Computed Properties

• Exact Mass: 427.73800g/mol
• Monoisotopic Mass: 423.74210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(2,5-Dibromopyridin-3-yl)methanamine dihydrobromide

Introduction to 1-(2,5-Dibromopyridin-3-yl)methanamine dihydrobromide (CAS No. 2680540-10-5)

1-(2,5-Dibromopyridin-3-yl)methanamine dihydrobromide (CAS No. 2680540-10-5) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The molecule consists of a pyridine ring substituted with two bromine atoms and a methylamine group, which is further derivatized with two hydrobromic acid molecules to form the dihydrobromide salt.

The chemical structure of 1-(2,5-Dibromopyridin-3-yl)methanamine dihydrobromide is crucial for understanding its properties and potential biological activities. The presence of the bromine atoms and the amine functionality imparts specific reactivity and binding characteristics that can be leveraged in drug design. Recent studies have explored the role of brominated pyridines in various biological processes, including enzyme inhibition and receptor modulation.

In the context of medicinal chemistry, 1-(2,5-Dibromopyridin-3-yl)methanamine dihydrobromide has been investigated for its potential as a lead compound in the development of new drugs. One notable area of research involves its use as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that compounds with similar structural motifs can effectively inhibit kinases, which are key targets in cancer therapy and inflammatory diseases.

The synthesis of 1-(2,5-Dibromopyridin-3-yl)methanamine dihydrobromide typically involves multi-step reactions, starting from commercially available starting materials. The first step often involves the bromination of a pyridine derivative to introduce the bromine substituents. Subsequent steps include the formation of the amine functionality and the final conversion to the dihydrobromide salt. The synthetic route is optimized to ensure high yields and purity, which are critical for pharmaceutical applications.

Pharmacological studies have demonstrated that 1-(2,5-Dibromopyridin-3-yl)methanamine dihydrobromide exhibits promising biological activity. In vitro assays have shown that it can selectively inhibit specific enzymes with high potency and selectivity. These findings suggest that it may have therapeutic potential in treating diseases characterized by aberrant enzyme activity. Additionally, preliminary toxicity studies indicate that it has a favorable safety profile, making it a viable candidate for further development.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While 1-(2,5-Dibromopyridin-3-yl)methanamine dihydrobromide is still in the early stages of preclinical development, researchers are optimistic about its future prospects. Preclinical studies are ongoing to assess its pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. These studies will provide valuable data to support its advancement into clinical trials.

The potential applications of 1-(2,5-Dibromopyridin-3-yl)methanamine dihydrobromide extend beyond enzyme inhibition. Its unique chemical structure makes it a valuable tool for probing biological systems and understanding disease mechanisms. For example, it can be used as a probe to study protein-protein interactions or as a scaffold for developing more potent and selective inhibitors.

In conclusion, 1-(2,5-Dibromopyridin-3-yl)methanamine dihydrobromide (CAS No. 2680540-10-5) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to fully characterize its properties and explore its potential applications in various disease contexts.